Cas no 104499-98-1 (2,2':5',2''-Terthiophene,5-iodo-)

• Product Name: 2,2':5',2''-Terthiophene,5-iodo-
• CAS No: 104499-98-1
• MF: C₁₂H₇IS₃
• MW: 374.283451318741
• CID: 174217
• PubChem ID: 184312
• Update Time: 2025-04-19

2,2':5',2''-Terthiophene,5-iodo- Chemical and Physical Properties

Names and Identifiers

• 2,2':5',2''-Terthiophene,5-iodo-
• 2-iodo-5-(5-thiophen-2-ylthiophen-2-yl)thiophene
• 2-iodo-5:2',5':2''-terthiophene
• 2-iodoterthiophene
• 5-iodo-[2,2',5',2'']terthiophene
• 5-Iodo-[2,2',5',5'']terthiophene
• 5-iodo-2,2':5',2
• 5-Iodo-2,2':5',2&quot
• 5-iodo-2,2':5',2''-terthienyl
• 5-Iodo-2,2':5',2''-terthiophene
• 5-Jod-[2,2',5',2'']terthiophen
• AC1L4EMZ
• AC1Q4PO8
• SureCN498630
• -terthiophene
• .alpha.-T I deriv.
• 5-Iodo-2,2':5',2'-terthiophene
• HCEXAPWURQGOJI-UHFFFAOYSA-N
• 2,2':5',2''-Terthiophene, 5-iodo-
• 104499-98-1
• 2-iodo-5-[5-(2-thienyl)-2-thienyl]thiophene
• DTXSID90146507
• SCHEMBL498630
• 5-Iodo-alpha-terthienyl
• 2-iodo(5,2':5',2''-terthiophene)

• Inchi： 1S/C12H7IS3/c13-12-6-5-11(16-12)10-4-3-9(15-10)8-2-1-7-14-8/h1-7H
• InChI Key： HCEXAPWURQGOJI-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C2=CC=C(C3=CC=CS3)S2)S1

Computed Properties

• Exact Mass: 373.87511
• Monoisotopic Mass: 373.875455
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 84.7
• XLogP3: 5

Experimental Properties

• Density: 1.777
• Boiling Point: 424.8°Cat760mmHg
• Flash Point: 210.7°C
• Refractive Index: 1.723
• PSA: 0
• LogP: 5.80970